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Compound of Interest

Compound Name: Hexavinyldisiloxane

Cat. No.: B1588441 Get Quote

An in-depth exploration of the chemical structure, properties, synthesis, and potential

applications of hexavinyldisiloxane, tailored for researchers, scientists, and professionals in

drug development.

Introduction
Hexavinyldisiloxane is an organosilicon compound characterized by a disiloxane backbone

with six vinyl groups attached to the silicon atoms. This unique structure imparts a high degree

of reactivity, making it a valuable precursor and crosslinking agent in polymer chemistry and

materials science. While its primary applications have been in the realm of advanced materials,

the biocompatibility and tunable properties of siloxane-based polymers have generated interest

in their potential use in biomedical and pharmaceutical research. This guide provides a detailed

overview of the chemical and physical properties of hexavinyldisiloxane, comprehensive

synthesis protocols, and an exploration of its current and potential future applications relevant

to the scientific research community.

Chemical Structure and Identifiers
The fundamental structure of hexavinyldisiloxane consists of two silicon atoms linked by an

oxygen atom, with three vinyl (-CH=CH2) groups bonded to each silicon atom.

Chemical Identifiers:

IUPAC Name: 1,1,1,3,3,3-Hexavinyldisiloxane
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CAS Number: 75144-60-4[1]

Molecular Formula: C₁₂H₁₈OSi₂[1]

SMILES String: C=C--INVALID-LINK--(C=C)O--INVALID-LINK--(C=C)C=C

Physicochemical Properties
A summary of the key physical and chemical properties of hexavinyldisiloxane is presented in

the table below. It is important to note that there are some discrepancies in the reported boiling

point values in the literature, which may be attributed to different experimental conditions or

purities of the samples.

Property Value Source(s)

Molecular Weight 234.44 g/mol [1]

Appearance Colorless liquid

Boiling Point
115 °C (at 20 mmHg) / 207.8

°C (at 760 mmHg)
[2]

Density 0.84 g/cm³

Refractive Index 1.4667

Solubility

Information not widely

available, but expected to be

soluble in common organic

solvents.

Melting Point
Data not readily available in

the literature.

Synthesis of Hexavinyldisiloxane
Hexavinyldisiloxane can be synthesized through several routes. Two prominent methods are

detailed below, both of which have been reported to produce the compound with high yields.

Synthesis from Tetravinylsilane
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One effective method involves the treatment of a tetravinylsilane solution with concentrated

sulfuric acid, followed by hydrolysis. This process can yield up to 80% hexavinyldisiloxane.

Reaction Scheme:

(CH₂=CH)₄Si + H₂SO₄ → (CH₂=CH)₃SiOSO₃H + CH₂=CH₂ 2(CH₂=CH)₃SiOSO₃H + H₂O →

[(CH₂=CH)₃Si]₂O + 2H₂SO₄

Experimental Protocol:

A detailed experimental protocol for this synthesis route is outlined below.
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Starting Materials

Reaction & Hydrolysis

Purification

Tetravinylsilane in Hexane

Mix Tetravinylsilane solution and H₂SO₄

(Ratio 2:1)

Concentrated Sulfuric Acid (16.5–17.5 mol/L)

Maintain temperature at 10–15°C

Control temperature

Formation of Trivinylsulfosilane intermediate

Reaction

Hydrolysis of the intermediate

Add water

Isolate product

Vacuum Distillation

Final Product:
Hexavinyldisiloxane (80% yield)
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Starting Materials & Catalyst

Reaction

Work-up & Purification

Hexaethoxydisiloxane

Combine reagents in an appropriate solvent
(e.g., Tetrahydrofuran)

Vinylmagnesium Chloride Copper(II) Salt Catalyst

Catalyst

Perform the vinylation reaction

Quench the reaction

Extract the organic phase

Purify by Vacuum Distillation

Final Product:
Hexavinyldisiloxane (up to 85% yield)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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